Cas no 57066-00-9 (Isoxazole, 5-butoxy-4,5-dihydro-3-methyl-)
57066-00-9 structure
Product Name:Isoxazole, 5-butoxy-4,5-dihydro-3-methyl-
CAS No:57066-00-9
MF:C8H15NO2
MW:157.210202455521
CID:2832674
PubChem ID:12255529
Update Time:2025-04-21
Isoxazole, 5-butoxy-4,5-dihydro-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- DTXSID90482654
- 5-butoxy-3-methyl-4,5-dihydroisoxazole
- 57066-00-9
- Isoxazole, 5-butoxy-4,5-dihydro-3-methyl-
-
- Inchi: 1S/C8H15NO2/c1-3-4-5-10-8-6-7(2)9-11-8/h8H,3-6H2,1-2H3
- InChI Key: MMBXJWQRIVWRIF-UHFFFAOYSA-N
- SMILES: O(CCCC)C1CC(C)=NO1
Computed Properties
- Exact Mass: 157.110278721Da
- Monoisotopic Mass: 157.110278721Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 30.8Ų
Isoxazole, 5-butoxy-4,5-dihydro-3-methyl- Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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